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Compound of Interest

Compound Name: TMP-153

Cat. No.: B157756 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potent compounds like TMP-153. This guide provides

essential, immediate safety and logistical information for handling TMP-153, a potent inhibitor

of Acyl-CoA: Cholesterol Acyltransferase (ACAT). Adherence to these procedures is critical for

minimizing exposure risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
Given that TMP-153 is a potent research compound, a comprehensive approach to personal

protection is necessary. The following table summarizes the required PPE for handling TMP-
153, particularly in its powdered form.
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of nitrile gloves

for enhanced protection

against incidental contact.

Change gloves immediately if

contaminated, and always

before leaving the work area.

Body Dedicated Lab Coat

A designated lab coat,

preferably one that is

disposable or laundered by a

specialized service, should be

worn. Ensure it is fully

buttoned.

Eyes Safety Goggles

Chemical splash goggles are

mandatory to protect against

splashes and airborne

particles.

Face Face Shield

When handling larger

quantities of powdered TMP-

153 or when there is a

significant risk of splashing, a

face shield should be worn in

addition to safety goggles.

Respiratory N95 or Higher Respirator

For procedures that may

generate dust or aerosols, a

properly fitted N95 respirator or

a higher level of respiratory

protection is required.

Operational Plan: Handling TMP-153 Safely
A systematic workflow is crucial to minimize the risk of exposure when handling potent

compounds. The following diagram outlines the recommended operational plan for working with
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TMP-153.

Preparation Experimentation Cleanup & Disposal

Designate a specific handling area Assemble all required PPE Gather all necessary equipment and reagents Weigh TMP-153 in a ventilated balance enclosure Dissolve TMP-153 in an appropriate solventTransfer to fume hood Conduct the experiment within a fume hood Decontaminate all work surfaces Dispose of all waste according to guidelines Remove PPE in the designated area Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of TMP-153.

Disposal Plan: Managing TMP-153 Waste
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. All materials contaminated with TMP-153 must be treated as

hazardous waste.

Waste Type Disposal Procedure

Solid Waste

Contaminated items such as gloves, weigh

paper, and pipette tips should be collected in a

dedicated, clearly labeled hazardous waste

container.

Liquid Waste

Solutions containing TMP-153 should be

collected in a sealed, properly labeled, and

chemically compatible hazardous waste

container. Do not mix with other waste streams

unless compatibility is confirmed.

Empty Containers

"Empty" containers that held TMP-153 should

be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as

hazardous liquid waste. After rinsing, the

container can be disposed of as regular lab

glass or plastic, with the label defaced.
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Mechanism of Action: TMP-153 and the ACAT
Signaling Pathway
TMP-153 is a potent inhibitor of Acyl-CoA: Cholesterol Acyltransferase (ACAT), an enzyme

crucial for cellular cholesterol homeostasis. ACAT catalyzes the esterification of cholesterol,

converting it into cholesteryl esters for storage in lipid droplets. By inhibiting ACAT, TMP-153
prevents this storage, thereby increasing the intracellular pool of free cholesterol. This can

have various downstream effects, including the modulation of signaling pathways involved in

cholesterol metabolism and transport.

The following diagram illustrates the simplified ACAT signaling pathway and the point of

inhibition by TMP-153.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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